Cas no 2228147-29-1 (4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole)

• Product Name: 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole
• CAS No: 2228147-29-1
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 5893278
• PubChem ID: 165846563
• Update Time: 2025-10-30

4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole
• EN300-1750440
• 2228147-29-1

• Inchi： 1S/C9H9N3S/c1-2-6(1)8-9(13-5-10-8)7-3-11-12-4-7/h3-6H,1-2H2,(H,11,12)
• InChI Key： VEEAITQZVCMPOV-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1C=NNC=1)C1CC1

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.8Ų

Additional information on 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole

Research Briefing on 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole (CAS: 2228147-29-1): Recent Advances and Applications

The compound 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole (CAS: 2228147-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This briefing synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for researchers in the field.

Recent studies have highlighted the unique structural features of 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole, which combine a cyclopropyl group with a pyrazole-thiazole core. This combination imparts notable stability and bioactivity, making it a promising candidate for targeting various disease pathways. Computational modeling and in vitro assays have demonstrated its affinity for kinase inhibition, particularly in the context of oncology and inflammatory diseases.

One of the key breakthroughs involves the optimization of synthetic routes for 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers achieved a high-yield, scalable synthesis using a novel cyclopropanation strategy, which significantly reduced production costs and improved purity. This advancement is expected to facilitate further preclinical evaluations and accelerate its transition into clinical trials.

In terms of biological activity, recent in vivo studies have shown that derivatives of 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole exhibit potent anti-proliferative effects against several cancer cell lines, including non-small cell lung cancer (NSCLC) and triple-negative breast cancer (TNBC). Mechanistic investigations revealed that these compounds act as selective inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings were corroborated by structural-activity relationship (SAR) analyses, which identified key modifications to enhance potency and reduce off-target effects.

Beyond oncology, emerging research suggests potential applications in neurodegenerative diseases. A 2024 preprint study demonstrated that 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole derivatives can modulate tau protein aggregation, a hallmark of Alzheimer's disease. This discovery opens new avenues for developing small-molecule therapeutics targeting protein misfolding disorders.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole-based compounds. Recent efforts have focused on improving solubility and bioavailability through prodrug strategies and nanoformulations, as highlighted in a collaborative study between academic and industry researchers. These innovations are critical for advancing the compound's translational potential.

In conclusion, 4-cyclopropyl-5-(1H-pyrazol-4-yl)-1,3-thiazole (CAS: 2228147-29-1) represents a multifaceted scaffold with broad therapeutic implications. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications across diverse disease areas. The integration of computational design, synthetic chemistry, and translational studies will be pivotal in unlocking its full potential in drug development.